Cas no 477869-38-8 (1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE)
1-(3-Chlorophenyl)-4-(4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl)piperazine is a specialized organic compound featuring a piperazine core substituted with chlorophenyl and nitrobenzyl groups linked via a sulfanyl bridge. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of electron-withdrawing nitro and chloro substituents enhances its suitability for further functionalization, enabling precise modifications for targeted applications. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, offering opportunities for the exploration of structure-activity relationships in drug discovery. The compound's stability and purity are critical for reproducible results in experimental settings.
477869-38-8 structure
Product Name:1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
CAS No:477869-38-8
MF:C23H21Cl2N3O2S
MW:474.402742147446
CID:5269878
Update Time:2026-03-09
1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLOROPHENYL 4-([4-(3-CHLOROPHENYL)PIPERAZINO]METHYL)-2-NITROPHENYL SULFIDE
- 1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
- 1-(3-chlorophenyl)-4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)piperazine
- Piperazine, 1-(3-chlorophenyl)-4-[[4-[(4-chlorophenyl)thio]-3-nitrophenyl]methyl]-
- 1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine
- 1-(3-chlorophenyl)-4-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]piperazine
- Oprea1_124056
-
- Inchi: 1S/C23H21Cl2N3O2S/c24-18-5-7-21(8-6-18)31-23-9-4-17(14-22(23)28(29)30)16-26-10-12-27(13-11-26)20-3-1-2-19(25)15-20/h1-9,14-15H,10-13,16H2
- InChI Key: MEOIDRCXAVJIBY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC2C=CC(=C(C=2)[N+](=O)[O-])SC2C=CC(=CC=2)Cl)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 580
- XLogP3: 6.5
- Topological Polar Surface Area: 77.6
1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A897957-1g |
1-(3-Chlorophenyl)-4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)piperazine |
477869-38-8 | 90% | 1g |
$350.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00897345-1g |
1-(3-Chlorophenyl)-4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)piperazine |
477869-38-8 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Key Organics Ltd | 1P-650S-1MG |
1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine |
477869-38-8 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 1P-650S-5MG |
1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine |
477869-38-8 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 1P-650S-10MG |
1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine |
477869-38-8 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 1P-650S-50MG |
1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine |
477869-38-8 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 1P-650S-100MG |
1-(3-chlorophenyl)-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine |
477869-38-8 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(3-CHLOROPHENYL)-4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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